Comparative Docking Affinity in Skin Cancer Targets
In a 2025 network pharmacology and molecular docking study of 13 Nigella sativa bioactive compounds against skin cancer targets, gramisterol demonstrated the strongest binding affinities across all five key receptors tested. Gramisterol achieved −9.1 kcal/mol for EGFR and MAPK3, −9.0 kcal/mol for CDK4, −8.2 kcal/mol for MAPK1, and −7.4 kcal/mol for AR [1]. By direct comparison within the same study, the closely related 4-monomethylsterol cycloeucalenol, as well as obtusifoliol and lophenol, also exhibited potent interactions with EGFR, MAPK1, MAPK3, and CDK4, but their binding energies were consistently less favorable, with gramisterol ranking first among all 13 compounds evaluated [1].
| Evidence Dimension | In silico binding free energy (ΔG, kcal/mol) against EGFR, MAPK3, CDK4, MAPK1, and AR |
|---|---|
| Target Compound Data | EGFR: −9.1; MAPK3: −9.1; CDK4: −9.0; MAPK1: −8.2; AR: −7.4 (all in kcal/mol) |
| Comparator Or Baseline | Cycloeucalenol, Obtusifoliol, Lophenol (within same study; specific per-target values reported but all ranked below gramisterol) |
| Quantified Difference | Gramisterol ranked #1 among 13 compounds; comparators ranked below gramisterol with less negative ΔG values (exact per-comparator values available in the primary publication) |
| Conditions | Molecular docking (AutoDock Vina) against crystal structures of AR, CDK4, EGFR, MAPK1, MAPK3; N. sativa compound library of 13 phytochemicals. |
Why This Matters
For groups screening phytosterol libraries against kinase-dependent cancers, gramisterol offers the highest predicted target engagement among its 4-monomethylsterol peers, making it the rational first-choice candidate for hit-to-lead progression in EGFR/MAPK pathway-focused projects.
- [1] Bawazeer, S., et al. (2025). Exploring Nigella Sativa's Medicinal Capacity Against Skin Cancer Pathways Using Network Pharmacology and Molecular Docking. Scientific Reports, 15, 34609. View Source
